Cas no 862794-78-3 (4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine)
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine
- 862794-78-3
- STK875318
- AKOS002751644
- 4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-(4-methoxybenzyl)-1,3-oxazol-5-amine
- 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-N-(4-methoxybenzyl)oxazol-5-amine
- 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine
- F3309-3167
- 4-[(4-Chlorophenyl)sulfonyl]-2-(2-furanyl)-N-[(4-methoxyphenyl)methyl]-5-oxazolamine
- 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine
-
- Inchi: 1S/C21H17ClN2O5S/c1-27-16-8-4-14(5-9-16)13-23-20-21(24-19(29-20)18-3-2-12-28-18)30(25,26)17-10-6-15(22)7-11-17/h2-12,23H,13H2,1H3
- InChI Key: MWKURUSKXYSFMI-UHFFFAOYSA-N
- SMILES: O1C(NCC2=CC=C(OC)C=C2)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=CO1
Computed Properties
- Exact Mass: 444.0546705g/mol
- Monoisotopic Mass: 444.0546705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 649.5±65.0 °C(Predicted)
- pka: -2.38±0.10(Predicted)
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-3167-2μmol |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-5μmol |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-10μmol |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-20μmol |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-1mg |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-2mg |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-3mg |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-4mg |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-5mg |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-3167-10mg |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-1,3-oxazol-5-amine |
862794-78-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine
Introduction to 4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yl)-N-(4-Methoxyphenyl)methyl-1,3-Oxazol-5-amine (CAS No. 862794-78-3)
4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine (CAS No. 862794-78-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a 1,3-oxazol-5-amine core, a 4-chlorobenzenesulfonyl group, and a furan-2-yl substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development programs.
The synthesis of 4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. The compound's synthesis typically involves the coupling of a furan derivative with a chlorobenzenesulfonyl reagent, followed by the formation of the 1,3-oxazol-5-amine core through a series of condensation and cyclization reactions.
In terms of its biological activity, 4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine has been studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable areas of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Studies have shown that this compound can selectively inhibit certain kinases, thereby disrupting the signaling cascades that drive tumor growth and metastasis.
Furthermore, 4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine has demonstrated promising anti-inflammatory properties. In vitro and in vivo studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amnine has also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor in its potential for clinical translation.
In the context of drug discovery and development, 4-(4-Chlorobenzenesulfonyl)-2-(Furan-2-yL)-N-(4-methoxyphenyl)methyl-l,3-Oxazol-S-amnine represents an exciting lead compound with multiple therapeutic applications. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. This includes the exploration of structure/activity relationships (SAR) to identify key functional groups that contribute to its biological activity.
Recent studies have also investigated the use of 4-(4-Chlorobenzenesulfonyl)-2-(Furan--yL)-N--methoxyphenyL)methyl-l,-Oxazol-S-amnine in combination with other therapeutic agents to achieve synergistic effects. For example, combining this compound with standard chemotherapy drugs has shown enhanced efficacy in preclinical models of cancer. These findings highlight the potential for developing combination therapies that leverage the unique properties of this compound.
In conclusion, 4-(4-Chlorobenzenesulfonyl)-2-(Furan--yL)-N--methoxyphenyL)methyl-l,-Oxazol-S-amnine (CAS No. 862794--3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.
862794-78-3 (4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-N-(4-methoxyphenyl)methyl-1,3-oxazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)